3,3,5-Trimethyl-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride

• IUPAC Name: 3,3,5-trimethyl-1,2,4,5-tetrahydro-2-benzazepine;hydrochloride
• InChI: InChI=1S/C13H19N.ClH/c1-10-8-13(2,3)14-9-11-6-4-5-7-12(10)11;/h4-7,10,14H,8-9H2,1-3H3;1H
• InChI Key: NRGQDARZRLZWPI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(NCC2=CC=CC=C12)(C)C.Cl
• Molecular Formula: C13H20ClN
• Molecular Weight: 225.76 g/mol

Description

“3,3,5-Trimethyl-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride” is a chemical compound with the CAS Number: 1052525-07-1. It has a molecular weight of 225.76 and its IUPAC name is 3,3,5-trimethyl-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrochloride. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H19N.ClH/c1-10-8-13(2,3)14-9-11-6-4-5-7-12(10)11;/h4-7,10,14H,8-9H2,1-3H3;1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

The compound is solid in physical form. It has a molecular weight of 225.76. The storage temperature for this compound is room temperature.

Scientific Research Applications

Dopaminergic Activity Research

Research on substituted tetrahydro-1H-3-benzazepines, closely related to 3,3,5-Trimethyl-2,3,4,5-tetrahydro-1H-2-benzazepine hydrochloride, has demonstrated their potential as agonists for central and peripheral dopamine receptors. Studies have shown that these compounds, upon modification, exhibit dopaminergic activity, which is determined through effects on renal blood flow and rotational effects in rats. This indicates their potential application in studying dopaminergic systems and related disorders (Pfeiffer et al., 1982).

Synthesis and Chemical Transformations

Research has explored various synthetic routes and chemical transformations of benzazepine derivatives. These studies are significant for understanding the chemistry of benzazepines and developing new methods for synthesizing derivatives, which can be useful in pharmaceutical research and material sciences. This includes research on functionalized fluorinated arylethers, photocyclizations of pharmacodynamic amines, and novel syntheses of aromatic methoxy and methylenedioxy substituted benzazepines (Doherty et al., 2003; Yonemitsu et al., 1970; Pecherer et al., 1972).

Pharmacological Studies

Some studies have focused on the pharmacological aspects of related benzazepine derivatives. These studies are crucial for understanding the pharmacodynamics and potential therapeutic applications of benzazepine compounds. This includes research on the effects of specific benzazepine derivatives on sigma-1 receptors and dopamine receptors, which could provide insights into developing new drugs for neurological and psychiatric disorders (Guo et al., 2013; Kuzhikandathil & Oxford, 2002).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.